1-bromo-2,2-dimethylcyclopropane-1-sulfonyl chloride
Overview
Description
1-Bromo-2,2-dimethylcyclopropane-1-sulfonyl chloride is a chemical compound that has garnered attention in various fields of research due to its unique chemical structure and potential biological activity. This compound is characterized by the presence of a bromine atom, two methyl groups, a cyclopropane ring, and a sulfonyl chloride group, making it a versatile reagent in organic synthesis.
Preparation Methods
The synthesis of 1-bromo-2,2-dimethylcyclopropane-1-sulfonyl chloride typically involves the reaction of 2,2-dimethylcyclopropane-1-sulfonyl chloride with a brominating agent. The reaction conditions often require the use of solvents such as dichloromethane and catalysts to facilitate the bromination process. Industrial production methods may involve large-scale bromination reactions under controlled conditions to ensure high yield and purity of the final product.
Chemical Reactions Analysis
1-Bromo-2,2-dimethylcyclopropane-1-sulfonyl chloride undergoes various types of chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted with other nucleophiles, leading to the formation of different derivatives.
Oxidation and Reduction Reactions: The sulfonyl chloride group can undergo oxidation or reduction, resulting in the formation of sulfonic acids or sulfinic acids.
Coupling Reactions: This compound can participate in coupling reactions, such as Suzuki–Miyaura coupling, to form carbon-carbon bonds.
Common reagents used in these reactions include palladium catalysts, boron reagents, and various nucleophiles. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
1-Bromo-2,2-dimethylcyclopropane-1-sulfonyl chloride has several scientific research applications, including:
Organic Synthesis: It is used as a building block in the synthesis of complex organic molecules.
Medicinal Chemistry: Researchers explore its potential biological activity and use it in the development of new pharmaceuticals.
Material Science: The compound’s unique structure makes it useful in the design and synthesis of novel materials with specific properties.
Mechanism of Action
The mechanism by which 1-bromo-2,2-dimethylcyclopropane-1-sulfonyl chloride exerts its effects involves the interaction of its functional groups with various molecular targets. The bromine atom and sulfonyl chloride group can participate in electrophilic and nucleophilic reactions, respectively, leading to the formation of new chemical bonds and the modification of existing ones. These interactions can affect molecular pathways and biological processes, making the compound valuable in research applications.
Comparison with Similar Compounds
1-Bromo-2,2-dimethylcyclopropane-1-sulfonyl chloride can be compared with similar compounds such as:
1-Bromo-2,2-dimethylpropane:
2,2-Dimethylcyclopropane-1-sulfonyl chloride: This compound lacks the bromine atom, which limits its use in substitution reactions.
The presence of both the bromine atom and the sulfonyl chloride group in this compound makes it unique and highly useful in a wide range of chemical reactions and research applications.
Properties
CAS No. |
2768326-27-6 |
|---|---|
Molecular Formula |
C5H8BrClO2S |
Molecular Weight |
247.5 |
Purity |
95 |
Origin of Product |
United States |
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